Cas no 13487-27-9 (Cyclohexanemethanol, a-methyl-, 1-acetate)

Cyclohexanemethanol, a-methyl-, 1-acetate Properties

Names and Identifiers

• Cyclohexanemethanol, a-methyl-, 1-acetate
• 1-cyclohexylethyl acetate
• (+-)-(1-Acetoxy-aethyl)-cyclohexan
• (+-)-(1-acetoxy-ethyl)-cyclohexane
• 1-cyclohexyl acetate
• AC1L3FJQ
• AC1Q5XYG
• acetic acid 1-cyclohexyl-ethyl ester
• acetic acid-(1-cyclohexyl-ethyl ester)
• AR-1I3159
• Cyclohexanemethanol, ?-methyl-, acetate
• Cyclohexylmethylcarbinyl acetate
• EINECS 236-798-4
• Essigsaeure-(1-cyclohexyl-aethylester)
• SureCN873507
• Acetic acid 1-cyclohexylethyl ester
• alpha-methylcyclohexylmethyl acetate
• cyclohexyl methyl carbinyl acetate
• +Expand

• InChIKey： JAVZALBKNIHSLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H18O2/c1-8(12-9(2)11)10-6-4-3-5-7-10/h8,10H,3-7H2,1-2H3
• SMILES： CC(OC(C1CCCCC1)C)=O

Computed Properties

• Exact Mass: 170.13074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.131
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.439
• Boiling Point: 202.7°Cat760mmHg
• Flash Point: 72.2°C
• Density: 0.953